N-(5-Bromo-4-methylpyridin-2-yl)acetamide
Overview
Description
“N-(5-Bromo-4-methylpyridin-2-yl)acetamide” is a chemical compound with the molecular formula C8H9BrN2O . It has a molecular weight of 229.07 g/mol . The IUPAC name for this compound is N - (5-bromo-4-methylpyridin-2-yl)acetamide .
Synthesis Analysis
The synthesis of “N-(5-Bromo-4-methylpyridin-2-yl)acetamide” can be achieved through the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine directly or via N - [5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids .Molecular Structure Analysis
The molecular structure of “N-(5-Bromo-4-methylpyridin-2-yl)acetamide” includes a bromine atom attached to a pyridine ring, which is further connected to an acetamide group . The InChIKey for this compound is WVJCOPBDWMWUNP-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“N-(5-Bromo-4-methylpyridin-2-yl)acetamide” has a computed XLogP3-AA value of 1.4, indicating its lipophilicity . It has one hydrogen bond donor count and two hydrogen bond acceptor counts . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 227.98983 g/mol .Scientific Research Applications
Synthesis of Novel Pyridine Derivatives
This compound is used in the synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions . The reactions involve 5-bromo-2-methylpyridin-3-amine and N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids . These novel pyridine derivatives are synthesized in moderate to good yield .
Quantum Mechanical Investigations
The compound is used in quantum mechanical investigations. Density functional theory (DFT) studies are carried out for the pyridine derivatives using B3LYP/6-31G (d,p) basis with the help of GAUSSIAN 09 suite programme .
Potential Candidates as Chiral Dopants for Liquid Crystals
The frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential and dipole measurements with the help of DFT methods, describe the possible reaction pathways and potential candidates as chiral dopants for liquid crystals .
Biological Activities
The compound is used in the investigation of biological activities. The anti-thrombolytic, biofilm inhibition and haemolytic activities of pyridine derivatives are investigated .
Antibacterial Efficacy
The compound is used in the synthesis of N-(4-methylpyridin-2-yl) thiophene-2-carboxamides, which have shown antibacterial efficacy against extended-spectrum β-lactamase producing Escherichia coli (ESBL E. coli) .
Pharmaceutical Testing
The compound is used for pharmaceutical testing . It is used as a reference standard for accurate results .
Future Directions
The future directions for “N-(5-Bromo-4-methylpyridin-2-yl)acetamide” could involve further exploration of its potential biological activities, given that many acetamide derivatives have shown promising biological effects . Additionally, its synthesis process could be optimized for industrial applications.
properties
IUPAC Name |
N-(5-bromo-4-methylpyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c1-5-3-8(11-6(2)12)10-4-7(5)9/h3-4H,1-2H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVJCOPBDWMWUNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10569678 |
Source
|
| Record name | N-(5-Bromo-4-methylpyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10569678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Bromo-4-methylpyridin-2-yl)acetamide | |
CAS RN |
142404-82-8 |
Source
|
| Record name | N-(5-Bromo-4-methylpyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10569678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Acetamido-5-bromo-4-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-Propanone, 2-chloro-1-[4-(phenylmethoxy)phenyl]-](/img/structure/B57810.png)
